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Compound of Interest

Compound Name: Buprofezin (Standard)

Cat. No.: B033132 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the quantitative analysis of

Buprofezin using High-Performance Liquid Chromatography (HPLC). It is intended for

researchers, scientists, and professionals in drug development and residue analysis.

Introduction
Buprofezin is an insect growth regulator widely used in agriculture. Its analysis in various

matrices is crucial for ensuring food safety and for research and development purposes. High-

Performance Liquid Chromatography (HPLC) with UV detection is a common and reliable

technique for the determination of Buprofezin residues.[1][2] This document outlines the

necessary materials, protocols for standard preparation, sample preparation, and HPLC

method parameters.

Analytical Standard
Name: Buprofezin

CAS Number: 69327-76-0

Molecular Formula: C₁₆H₂₃N₃OS

Molecular Weight: 305.44 g/mol
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Purity: ≥98% (analytical standard grade)

Storage: Store at 4°C in a dry, dark place.

HPLC Methodologies
Several reversed-phase HPLC methods have been successfully developed for the analysis of

Buprofezin.[1][2][3] The following table summarizes typical chromatographic conditions.

Table 1: HPLC Chromatographic Conditions for Buprofezin Analysis

Parameter Condition 1 Condition 2 Condition 3

Column
Octadecylsilyl (ODS,

C18)
Newcrom R1

Kinetex C18 (150 mm

x 4.6 mm; 5 µm)

Mobile Phase Acetonitrile : Water
Acetonitrile : Water :

Phosphoric Acid

Acetonitrile : 10 mM

Ammonium Acetate

Buffer (75:25, v/v)[4]

Flow Rate 1.0 mL/min[4] - 1.0 mL/min[4]

Detection UV at 250 nm[1][2] -
Diode-Array Detector

(DAD)[4]

Injection Volume 10 µL[4] - 10 µL[4]

Column Temp.
Ambient (e.g., 25°C)

[4]
- 25°C[4]

Note: The mobile phase composition may require optimization depending on the specific

column and system used.

Experimental Protocols
Preparation of Standard Solutions
Objective: To prepare a series of standard solutions for calibration.

Materials:
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Buprofezin analytical standard

HPLC-grade acetone or toluene

HPLC-grade acetonitrile

Volumetric flasks (10 mL, 50 mL, 100 mL)

Micropipettes

Protocol:

Primary Stock Solution (1000 µg/mL):

Accurately weigh 100 mg of Buprofezin analytical standard.

Dissolve it in a small amount of acetone in a 100 mL volumetric flask.

Bring the volume to 100 mL with acetone and mix thoroughly.

Secondary Stock Solution (10 µg/mL):

Pipette 1 mL of the primary stock solution into a 100 mL volumetric flask.

Dilute to the mark with toluene.

Working Standard Solutions:

Prepare a series of working standards by serially diluting the secondary stock solution with

the mobile phase to achieve concentrations in the desired calibration range (e.g., 0.02,

0.04, 0.10, 0.20, 0.40, 0.60 µg/mL).
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Standard Solution Preparation

Primary Stock (1000 µg/mL)
in Acetone

Pipette 1 mL

Secondary Stock (10 µg/mL)
in Toluene

Serial Dilution
with Mobile Phase

Working Standards
(e.g., 0.02-0.60 µg/mL)

in Mobile Phase

Weigh 100 mg
Buprofezin Standard

Dissolve and dilute
to 100 mL with Acetone

Dilute to 100 mL
with Toluene
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Sample Preparation (Fruits & Rice)

Homogenize Sample

Extract with Acetone

Liquid-Liquid Partitioning
(Acetonitrile/n-Hexane for rice)

Florisil Column Cleanup

Evaporate and Reconstitute
in Mobile Phase

HPLC Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b033132#buprofezin-analytical-standard-for-hplc]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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